2-[(1,5-Dimethylpyrazol-4-yl)-[(1-fluorocyclopropyl)methyl]amino]ethanesulfonyl fluoride

• IUPAC Name: 2-[(1,5-dimethylpyrazol-4-yl)-[(1-fluorocyclopropyl)methyl]amino]ethanesulfonyl fluoride
• InChI: InChI=1S/C11H17F2N3O2S/c1-9-10(7-14-15(9)2)16(5-6-19(13,17)18)8-11(12)3-4-11/h7H,3-6,8H2,1-2H3
• InChI Key: KRKBNWZJALHVEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)N(CCS(=O)(=O)F)CC2(CC2)F
• Molecular Formula: C11H17F2N3O2S
• Molecular Weight: 293.34 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a pyrazole ring, a cyclopropyl group, an amino group, and a sulfonyl fluoride group. Pyrazoles are a class of organic compounds with a five-membered aromatic ring, and they are used as building blocks in the synthesis of various organic molecules. Cyclopropyl is a three-membered ring structure, and sulfonyl fluoride is a functional group that is often used in organic synthesis.

Synthesis Analysis

While specific synthesis methods for this compound were not found, 5-amino-pyrazoles have been used as synthetic building blocks in the synthesis of diverse heterocyclic compounds. They can be synthesized via a variety of approaches, including conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of several functional groups. Pyrazoles are characterized by a flat and rigid structure, and they have thermal stability. The cyclopropyl group would add some three-dimensionality to the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reactants used. Pyrazoles can undergo a variety of chemical reactions, including two-component reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely depend on the specific arrangement of its functional groups. For example, the presence of a sulfonyl fluoride group could make the compound reactive.

Mechanism of Action

The mechanism of action of this compound would depend on its specific use. For example, if it were used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it has potential uses in medicine or materials science, future research could focus on optimizing its synthesis, studying its properties, and testing its performance in relevant applications.